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Compound of Interest

Compound Name: Cyclobutyl(phenyl)methanamine

Cat. No.: B1601569 Get Quote

A Note on Chemical Identity: The inquiry specified CAS number 5244-84-8. This identifier

corresponds to the compound Cyclobutyl(phenyl)methanamine. However, the detailed

requirements for a technical guide suitable for researchers and drug development

professionals, focusing on aspects like folic acid synthesis and drug intermediates, strongly

indicate that the compound of interest is N-(4-aminobenzoyl)-L-glutamic acid, which has the

CAS number 4271-30-1. Given the context, this guide will focus comprehensively on N-(4-

aminobenzoyl)-L-glutamic acid, as it aligns with the scientific application and depth of

information requested. A summary of Cyclobutyl(phenyl)methanamine is provided at the end

for clarity.

Part 1: N-(4-Aminobenzoyl)-L-glutamic Acid (CAS:
4271-30-1): A Comprehensive Technical Guide
This guide provides an in-depth exploration of N-(4-aminobenzoyl)-L-glutamic acid, a pivotal

molecule in biochemical pathways essential for life. Its role as a precursor in the biosynthesis of

folates and its connection to antifolate cancer therapies make it a subject of significant interest

in drug development and nutritional science.

Physicochemical and Biochemical Properties
N-(4-aminobenzoyl)-L-glutamic acid, also known as p-aminobenzoyl-L-glutamic acid (PABG), is

a dipeptide formed from the condensation of p-aminobenzoic acid (PABA) and L-glutamic acid.

[1] Its properties are summarized below.
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Property Value Reference(s)

IUPAC Name

(2S)-2-[(4-

aminobenzoyl)amino]pentaned

ioic acid

[1]

Synonyms

N-(p-Aminobenzoyl)glutamic

acid, p-Aminobenzoyl-L-

glutamic acid, PABGA

[1]

CAS Number 4271-30-1

Molecular Formula C₁₂H₁₄N₂O₅ [1]

Molecular Weight 266.25 g/mol

Appearance
White to off-white or beige

powder/solid
[1]

Melting Point ~175 °C (with decomposition) [1]

Solubility

Soluble in DMSO and

methanol. Soluble in aqueous

base and sparingly soluble in

aqueous acid.

[1]

Storage Temperature −20°C

Synthesis and Experimental Protocols
A robust and commonly employed method for the synthesis of N-(4-aminobenzoyl)-L-glutamic

acid proceeds via a two-step process starting from p-nitrobenzoic acid.[1] This involves the

acylation of L-glutamic acid followed by the reduction of the nitro group.

Step 1: Synthesis of N-(4-nitrobenzoyl)-L-glutamic acid

Preparation of p-nitrobenzoyl chloride: In a fume hood, p-nitrobenzoic acid is reacted with a

chlorinating agent such as thionyl chloride or oxalyl chloride. A catalytic amount of

dimethylformamide (DMF) can be added. The reaction is typically performed in an inert

solvent like dichloroethane at reflux temperature.[1]
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Acylation of L-glutamic acid: L-glutamic acid is dissolved in an aqueous solution of sodium

hydroxide. The solution is cooled in an ice bath.

The freshly prepared p-nitrobenzoyl chloride is then added portion-wise to the cooled L-

glutamic acid solution while maintaining the pH between 8 and 9 by the concurrent addition

of aqueous sodium hydroxide.

After the addition is complete, the reaction mixture is stirred at room temperature until the

reaction is complete (monitored by TLC).

The mixture is then acidified with a mineral acid (e.g., HCl) to precipitate the N-(4-

nitrobenzoyl)-L-glutamic acid.

The precipitate is collected by filtration, washed with cold water, and dried.

Step 2: Reduction of N-(4-nitrobenzoyl)-L-glutamic acid to N-(4-aminobenzoyl)-L-glutamic acid

The N-(4-nitrobenzoyl)-L-glutamic acid from Step 1 is suspended in a suitable solvent, such

as ethanol or methanol.

A catalyst, typically palladium on carbon (Pd/C), is added to the suspension.

The mixture is subjected to hydrogenation, either by bubbling hydrogen gas through the

mixture or by using a hydrogen-donating reagent like ammonium formate.

The reaction is monitored by TLC for the disappearance of the starting material.

Upon completion, the catalyst is removed by filtration through celite.

The solvent is removed under reduced pressure to yield N-(4-aminobenzoyl)-L-glutamic acid.

The product can be further purified by recrystallization.
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Caption: Synthetic pathway for N-(4-aminobenzoyl)-L-glutamic acid.

Biological Significance and Role in Drug Development
N-(4-aminobenzoyl)-L-glutamic acid is a molecule of central importance in one-carbon

metabolism.[2]

In many microorganisms and plants, N-(4-aminobenzoyl)-L-glutamic acid is a key intermediate

in the de novo synthesis of dihydrofolate.[2] Dihydrofolate is the precursor to tetrahydrofolate

(THF), the active form of folate. THF coenzymes are essential for the synthesis of nucleotides

(purines and thymidylate) and certain amino acids, making them indispensable for cell growth

and division.[1]

In vertebrates, which cannot synthesize folates de novo and must obtain them from their diet,

N-(4-aminobenzoyl)-L-glutamic acid is a known catabolite of folate metabolism.[1][3] The

breakdown of folate coenzymes can release p-aminobenzoylglutamate (pABG).[1] Therefore,

the levels of this compound in biological fluids can serve as an indicator of folate turnover and

status in the body.[1]

Methotrexate is a powerful chemotherapeutic agent that functions as a folic acid antagonist. It

inhibits the enzyme dihydrofolate reductase (DHFR), which is responsible for converting

dihydrofolate to the active tetrahydrofolate. N-(4-aminobenzoyl)-L-glutamic acid is structurally
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related to a portion of the methotrexate molecule and is a key intermediate in its synthesis.[1]

Its study is relevant to understanding the mechanisms of antifolate drugs.
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Caption: Role of N-(4-aminobenzoyl)-L-glutamic acid in folate pathways.
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Analytical Methodologies
High-performance liquid chromatography (HPLC) is a common method for the analysis and

quantification of N-(4-aminobenzoyl)-L-glutamic acid.

Column: A reverse-phase C18 column is typically used.

Mobile Phase: A gradient of an aqueous buffer (e.g., ammonium acetate or phosphate buffer)

with an organic modifier like acetonitrile or methanol.

Detection: UV detection is effective due to the strong absorbance of the aminobenzoyl group.

Sample Preparation: The sample is dissolved in a suitable solvent, such as the mobile

phase, and filtered through a 0.22 or 0.45 µm filter before injection.[1]

Nuclear Magnetic Resonance (¹H NMR and ¹³C NMR) spectroscopy is crucial for structural

confirmation of the synthesized compound. A common solvent for NMR is deuterated dimethyl

sulfoxide (DMSO-d₆).[1]

Safety and Handling
While a specific, comprehensive safety data sheet (SDS) for N-(4-aminobenzoyl)-L-glutamic

acid is not readily available in the search results, general laboratory precautions for handling

fine chemical powders should be observed.

Personal Protective Equipment (PPE): Wear safety glasses, gloves, and a lab coat.

Handling: Avoid inhalation of dust. Use in a well-ventilated area or a fume hood. Avoid

contact with skin and eyes.

Storage: Store in a cool, dry place, protected from light.[4] The recommended storage

temperature is -20°C.

Part 2: Cyclobutyl(phenyl)methanamine (CAS: 5244-
84-8)
As noted, the CAS number provided in the query, 5244-84-8, refers to

Cyclobutyl(phenyl)methanamine. Below is a summary of its properties and known
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information.

Physicochemical Properties
Property Value Reference(s)

IUPAC Name
Cyclobutyl(phenyl)methanamin

e
[5]

CAS Number 5244-84-8 [5]

Molecular Formula C₁₁H₁₅N [5]

Molecular Weight 161.24 g/mol [5]

Applications
Cyclobutyl(phenyl)methanamine is primarily used as a building block or intermediate in

chemical synthesis.[6] Its structure is of interest in medicinal chemistry, as cyclobutyl fragments

are present in some therapeutic agents.

Safety and Handling
Hazard information from supplier data indicates that this compound should be handled with

care.[5]

Hazards: Harmful if swallowed, causes skin irritation, causes serious eye damage, and may

cause respiratory irritation.[5]

Precautions: Standard PPE, including gloves and eye protection, should be used. Work in a

well-ventilated area.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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